1,3-Dichloropropene
1,3-Dichloropropene
1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
Brand Name:
Vulcanchem
CAS No.:
10061-02-6
VCID:
VC21211672
InChI:
InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+
SMILES:
C(C=CCl)Cl
Molecular Formula:
C3H4Cl2
Molecular Weight:
110.97 g/mol
1,3-Dichloropropene
CAS No.: 10061-02-6
Cat. No.: VC21211672
Molecular Formula: C3H4Cl2
Molecular Weight: 110.97 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant. Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant. 1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen. |
|---|---|
| CAS No. | 10061-02-6 |
| Molecular Formula | C3H4Cl2 |
| Molecular Weight | 110.97 g/mol |
| IUPAC Name | (E)-1,3-dichloroprop-1-ene |
| Standard InChI | InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+ |
| Standard InChI Key | UOORRWUZONOOLO-OWOJBTEDSA-N |
| Isomeric SMILES | C(/C=C/Cl)Cl |
| Impurities | Two known mutagens, epichlorohydrin and 1,3-dichloro-2-propanol have been identified as impurities in some formulations. Other chlorinated hydrocarbons may be present as impurities and stabilizers. These include chloropicrin, isomers of dichloropropene, dichloropropane, and epichlorohydrin. /1,3-Dichloropropene mixture/ 2,3-Dichloropropene may be present at up to 6.5% |
| SMILES | C(C=CCl)Cl |
| Canonical SMILES | C(C=CCl)Cl |
| Boiling Point | 219 °F at 760 mm Hg (NTP, 1992) 234 °F at 760 mm Hg (NTP, 1992) 109.43333333333298 °C 108 °C 112 °C 226°F |
| Colorform | Colorless to straw-colored liquid Amber liquid Colorless to amber liquid /1,3-Dichloropropene/ |
| Flash Point | 95 °F (NTP, 1992) 28 °C (82 °F) - closed cup 25 °C closed cup; 35 °C open cup 35 °C (open cup) 25 °C c.c. 95°F 77°F |
| Melting Point | -119 °F (NTP, 1992) <-50 °C -50°C -119°F |
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